Cas no 79467-22-4 (Bipenamol)

Bipenamol structure
Bipenamol structure
Product Name:Bipenamol
CAS No:79467-22-4
MF:C14H15NOS
MW:245.340002298355
MDL:MFCD00075349
CID:567115
PubChem ID:24861394
Update Time:2024-10-27

Bipenamol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-[[2-(aminomethyl)phenyl]thio]-
    • [2-[2-(aminomethyl)phenyl]sulfanylphenyl]methanol
    • 2-[2-(Aminomethyl)phenylthio]benzyl alcohol
    • Bipenamol
    • Bipenamol HCl
    • NCGC00166219-02
    • MFCD00075349
    • SR-01000883704-1
    • UNII-49DCB7156W
    • 2-(2-(AMINOMETHYL)PHENYLTHIO)BENZYL ALCOHOL
    • Tox21_112355_1
    • Bipenamol, Bipenamol Hydrochloride
    • SCHEMBL91233
    • FT-0705472
    • CAS-79467-22-4
    • 2-[2-(Aminomethyl)phenylthio]benzyl alcohol, 95%
    • NCGC00166219-01
    • Tox21_112355
    • DTXSID0046561
    • MLS004712034
    • AKOS015888985
    • CHEMBL310160
    • Bipenamol [INN]
    • SR-01000883704
    • Q27259273
    • 49DCB7156W
    • 79467-22-4
    • (2-((2-(Aminomethyl)phenyl)thio)phenyl)methanol
    • HLAFSNJRKZLMPT-UHFFFAOYSA-N
    • BENZENEMETHANOL, 2-((2-(AMINOMETHYL)PHENYL)THIO)-
    • 2-[2-(AMINOMETHYL)PHENYLTHIO]BENZYLALCOHOL
    • C14H15NOS
    • (2-{[2-(aminomethyl)phenyl]sulfanyl}phenyl)methanol
    • DTXCID8026561
    • SMR001550647
    • O-((.ALPHA.-AMINO-O-TOLYL)THIO)BENZYL ALCOHOL
    • STR05015
    • 2-[[2-(Aminomethyl)phenyl]thio]benzenemethanol (ACI)
    • 2-[[2-(Aminomethyl)phenyl]thio]benzyl alcohol
    • [2-(2-Aminomethylphenylsulfanyl)phenyl]methanol
    • O-((ALPHA-AMINO-O-TOLYL)THIO)BENZYL ALCOHOL
    • BRD-K47690382-001-03-0
    • bipenamolum
    • MDL： MFCD00075349
    • Inchi： 1S/C14H15NOS/c15-9-11-5-1-3-7-13(11)17-14-8-4-2-6-12(14)10-16/h1-8,16H,9-10,15H2
    • InChI Key： HLAFSNJRKZLMPT-UHFFFAOYSA-N
    • SMILES： OCC1C(SC2C(CN)=CC=CC=2)=CC=CC=1

Computed Properties

  • Exact Mass: 245.08700
  • Monoisotopic Mass: 245.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 71.6A^2

Experimental Properties

  • Density: 1.24
  • Melting Point: 96-98 °C (lit.)
  • Boiling Point: 384.1°C at 760 mmHg
  • Flash Point: 186.1°C
  • Refractive Index: 1.67
  • PSA: 71.55000
  • LogP: 3.48910

Bipenamol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37/39
  • Hazardous Material Identification： Xi
  • Safety Term：26-37/39
  • Risk Phrases：R36/37/38

Bipenamol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Bipenamol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
346314-5G
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 79467-22-4 95%
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eNovation Chemicals LLC
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eNovation Chemicals LLC
D767115-1g
2-[2-(Aminomethyl)phenylthio]benzyl alcohol
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TRC
B397815-1000mg
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Key Organics Ltd
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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(2-((2-(Aminomethyl)phenyl)thio)phenyl)methanol
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TRC
B397815-100mg
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 $ 110.00 2023-04-18
TRC
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1PlusChem
1P003GP4-1g
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Bipenamol Production Method

Production Method 1

203512-55-4 203512-55-4
79467-22-4 79467-22-4
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  10 min, rt → 120 °C; 120 °C → rt
1.2 Solvents: Water ;  rt
Reference
Sequential C-H activation enabled expedient delivery of polyfunctional arenes
Ouyang, Wensen; Cai, Xiaoqing; Chen, Xiaojian; Wang, Jie; Rao, Jianhang; et al, Chemical Communications (Cambridge, 2021, 57(65), 8075-8078

Production Method 2

203512-55-4 203512-55-4
79467-22-4 79467-22-4
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  10 min, rt → 120 °C
Reference
Multiple C-H activation enabled modular construction of densely functionalized sulfur-contained arenes
Ouyang, Wensen; Rao, Jianhang; Wang, Jie; Gao, Yang; Huo, Yanping; et al, ChemRxiv, 2021, 1, 1-8

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